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Compound of Interest

Compound Name: 4-Aminobenzo-12-crown-4

Cat. No.: B3038174 Get Quote

An In-depth Technical Guide to 4-Aminobenzo-
12-crown-4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Aminobenzo-12-crown-4, a significant macrocyclic polyether with applications

in ion separation and as a chemical intermediate. This document details its characteristics,

synthesis, and analytical methodologies to support its use in research and development.

Core Physical and Chemical Properties
4-Aminobenzo-12-crown-4 is a solid, colorless compound at room temperature.[1] It is soluble

in water, ethanol, and dimethyl sulfoxide (DMSO).[2] The presence of the amino group on the

benzene ring and the polyether macrocycle imparts unique properties to the molecule,

influencing its solubility and complexation behavior.[3]
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Property Value Source

Molecular Formula C₁₂H₁₇NO₄ [4]

Molecular Weight 239.27 g/mol [4]

Melting Point 86 °C [2]

Boiling Point

Not experimentally determined;

precursor Benzo-12-crown-4

boils at 342 °C.

[1]

pKa

Not experimentally determined;

predicted for the aminobenzo

group to be around 4.62.

[5]

Solubility
Soluble in water, ethanol, and

DMSO.
[2]

Appearance
White to off-white

powder/solid.
[6]

Storage Store at 2-8 °C. [2]

Spectral Data
While specific spectra for 4-Aminobenzo-12-crown-4 are not readily available in the public

domain, typical spectral data for aminobenzo crown ethers can be referenced for analytical

purposes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemscene.com/78554-68-4.html
https://www.chemscene.com/78554-68-4.html
https://www.biosynth.com/p/DDA55468/78554-68-4-4-aminobenzo-12-crown-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3454853.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6178563_EN.htm
https://www.biosynth.com/p/DDA55468/78554-68-4-4-aminobenzo-12-crown-4
https://www.gmchemix.com/product-benzo-12-crown-4-cas-14174-08-4.html
https://www.biosynth.com/p/DDA55468/78554-68-4-4-aminobenzo-12-crown-4
https://www.benchchem.com/product/b3038174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopy Expected Features

¹H NMR

Signals corresponding to the aromatic protons,

the protons of the ether linkages, and the amino

group protons.

¹³C NMR

Resonances for the carbon atoms of the

benzene ring and the ethylene oxide units of the

crown ether.

FTIR

Characteristic peaks for N-H stretching of the

primary amine, C-H stretching of the aromatic

and aliphatic groups, C-O-C stretching of the

ether linkages, and C=C stretching of the

aromatic ring.

Experimental Protocols
The synthesis of 4-Aminobenzo-12-crown-4 is a two-step process that begins with the

nitration of Benzo-12-crown-4, followed by the reduction of the resulting nitro-intermediate.[3]

Synthesis of 4-Nitrobenzo-12-crown-4 (Intermediate)
A detailed experimental protocol for the nitration of Benzo-12-crown-4 is not explicitly available

in the reviewed literature. However, a general procedure for the nitration of aromatic

compounds can be adapted.

General Protocol:

Dissolve Benzo-12-crown-4 in a suitable solvent, such as glacial acetic acid.

Cool the solution in an ice bath.

Slowly add a nitrating agent (a mixture of concentrated nitric acid and concentrated sulfuric

acid) dropwise while maintaining the low temperature.

After the addition is complete, allow the reaction to stir at room temperature for a specified

time.
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Pour the reaction mixture into ice water to precipitate the product.

Filter the precipitate, wash with water until neutral, and dry to obtain 4-Nitrobenzo-12-crown-

4.

Synthesis of 4-Aminobenzo-12-crown-4
The reduction of the nitro group to an amine can be achieved through catalytic hydrogenation.

General Protocol:

Dissolve 4-Nitrobenzo-12-crown-4 in a suitable solvent, such as ethanol or ethyl acetate.

Add a catalyst, typically palladium on carbon (Pd/C).

Subject the mixture to a hydrogen atmosphere (using a balloon or a hydrogenation

apparatus) and stir vigorously.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

Evaporate the solvent under reduced pressure to yield crude 4-Aminobenzo-12-crown-4.

Purification
The crude product can be purified by recrystallization or column chromatography.

Recrystallization: A suitable solvent system (e.g., ethanol/water) can be used. The crude

solid is dissolved in a minimum amount of the hot solvent, and the solution is allowed to cool

slowly to form pure crystals.

Column Chromatography: Silica gel is a common stationary phase, with an eluent system

such as a mixture of hexanes and ethyl acetate.[7] The fractions containing the pure product

are collected and the solvent is evaporated.

Mandatory Visualizations
Synthesis Workflow
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Caption: Synthetic pathway for 4-Aminobenzo-12-crown-4.

Logical Relationship of Applications
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Caption: Applications derived from the core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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